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Compound of Interest

Compound Name: Acenaphthene-d10

Cat. No.: B084017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for

Acenaphthene-d10, a deuterated polycyclic aromatic hydrocarbon commonly utilized as an

internal standard in analytical chemistry. The following sections detail the compound's

properties, associated hazards, and recommended procedures for safe use, storage, and

disposal.

Chemical and Physical Properties
Acenaphthene-d10 is a solid, hygroscopic compound.[1] A summary of its key physical and

chemical properties is presented below.
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Property Value Source

Molecular Formula C₁₂D₁₀ [2][3][4]

Molecular Weight 164.27 g/mol [1][4]

CAS Number 15067-26-2 [1][2][3][5]

Appearance Solid [1]

Melting Point 95 - 97 °C (203 - 207 °F) [6]

Boiling Point 277 - 279 °C (531 - 534 °F)

Vapor Pressure 0.00698 mmHg at 25 °C [7]

Density 1.217 g/cm³ [7]

Log Pow (Octanol/Water

Partition Coefficient)
3.39 - 4.19 [8]

Solubility
DMF: 10 mg/ml, DMSO: 30

mg/ml, Ethanol: 2 mg/ml
[2]

Hazard Identification and Classification
Acenaphthene-d10 is classified as a hazardous substance. The primary hazards are skin,

eye, and respiratory irritation, and it is very toxic to aquatic life with long-lasting effects.[1][5][6]

[8]

GHS Hazard Statements:

H315: Causes skin irritation.[1][5][6]

H319: Causes serious eye irritation.[1][5][6]

H335: May cause respiratory irritation.[1][5][6]

H400: Very toxic to aquatic life.[1][5]

H410: Very toxic to aquatic life with long lasting effects.[1][5][6]
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Signal Word: Warning[5][6][7]

Hazard Pictograms:

alt text

alt text

Toxicology
Acenaphthene-d10 may be harmful if inhaled, ingested, or absorbed through the skin.[6] It is

also identified as a potential occupational hepatotoxin.[1]

Toxicity Metric Value Species Route

LD50 600 mg/kg Rat Intraperitoneal

First-Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or absent, provide artificial respiration

and consult a physician immediately.[6][7][8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a physician.[6][7][8]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing and consult a

physician.[6][7][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[6][7][8]

Handling and Storage
Handling:

Work in a well-ventilated area.[7]

Avoid formation of dust and aerosols.[7][8]

Avoid contact with skin and eyes.[7][8]

Wear appropriate personal protective equipment (PPE).[8]

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents.[8][9]

Wash hands thoroughly after handling.[7][8]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8][9]

Store at room temperature away from light and moisture.[8]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling Acenaphthene-d10:

Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields or

a face shield.[7][8]

Skin Protection

Impervious, fire/flame resistant clothing and

gloves. Inspect gloves prior to use and use

proper glove removal technique.[7][8]

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[7]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate non-essential personnel. Use personal protective

equipment, including respiratory protection. Avoid breathing dust, vapors, mist, or gas.

Ensure adequate ventilation.[7][8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7][8]

Containment and Cleanup: Mechanically collect the material (e.g., sweeping, shoveling) and

place it in a suitable, closed container for disposal. Avoid generating dust.[8]

Experimental Protocols
General Protocol for Use as an Internal Standard in GC/MS or LC/MS Analysis:
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Acenaphthene-d10 is primarily used as an internal standard for the quantification of

acenaphthene and other polycyclic aromatic hydrocarbons (PAHs).[2] The following is a

generalized protocol; specific concentrations and volumes will be dependent on the

experimental design, instrumentation, and sample matrix.

Preparation of Stock Solution:

Accurately weigh a known amount of Acenaphthene-d10.

Dissolve it in a high-purity solvent (e.g., isooctane, methylene chloride) to create a stock

solution of a known concentration (e.g., 200 µg/mL).[10]

Preparation of Calibration Standards:

Prepare a series of calibration standards containing known concentrations of the target

analyte(s) (e.g., acenaphthene).

Spike each calibration standard with a constant, known amount of the Acenaphthene-d10
internal standard stock solution.

Sample Preparation:

Extract the target analytes from the sample matrix using an appropriate extraction

technique (e.g., liquid-liquid extraction, solid-phase extraction).

Prior to the final volume adjustment, spike the sample extract with the same constant,

known amount of the Acenaphthene-d10 internal standard stock solution as used in the

calibration standards.

Instrumental Analysis:

Analyze the prepared calibration standards and samples using a gas chromatograph or

liquid chromatograph coupled with a mass spectrometer (GC/MS or LC/MS).

Develop an instrumental method capable of separating the target analytes from the

internal standard and other matrix components.
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Set the mass spectrometer to monitor for characteristic ions of both the target analytes

and Acenaphthene-d10.

Quantification:

For each calibration standard, calculate the response factor (RF) as the ratio of the peak

area of the analyte to the peak area of the internal standard, divided by the concentration

of the analyte.

Generate a calibration curve by plotting the peak area ratio (analyte/internal standard)

against the analyte concentration for the series of standards.

Determine the concentration of the analyte in the samples by calculating the peak area

ratio in the sample and using the calibration curve.

Visualized Workflow
The following diagram illustrates a logical workflow for handling an accidental spill of

Acenaphthene-d10.
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Initial Actions

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate non-essential personnel
from the immediate area.

Don appropriate Personal
Protective Equipment (PPE).

Ensure adequate ventilation.

Prevent further spillage
and entry into drains.

Mechanically collect solid material
(sweep/shovel). Avoid creating dust.

Place spilled material into a
suitable, labeled, closed container.

Decontaminate the spill area.

Dispose of waste as hazardous material
according to regulations.

Report the incident
per institutional protocol.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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